Cas no 331845-66-0 (1-(2-Bromophenyl)carbonyl-4-methylpiperazine)

• Product Name: 1-(2-Bromophenyl)carbonyl-4-methylpiperazine
• CAS No: 331845-66-0
• MF: C₁₂H₁₅BrN₂O
• MW: 283.164302110672
• MDL: MFCD00448820
• CID: 301763
• PubChem ID: 668767
• Update Time: 2025-08-04

1-(2-Bromophenyl)carbonyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)(4-methylpiperazin-1-yl)methanone
• 1-(2-Bromophenyl)carbonyl-4-methylpiperazine
• Methanone,(2-bromophenyl)(4-methyl-1-piperazinyl)-
• (2-bromophenyl)-(4-methylpiperazin-1-yl)methanone
• BS-25235
• A875388
• DTXSID20349923
• 331845-66-0
• SCHEMBL5218099
• (2-Bromo-phenyl)-(4-methyl-piperazin-1-yl)-methanone
• Oprea1_755155
• CS-0207060
• MFCD00448820
• AKOS000190547
• TUFUJLBGPHVUEW-UHFFFAOYSA-N
• Oprea1_247031
• 1-(2-BROMOBENZOYL)-4-METHYLPIPERAZINE
• AG-690/40107917
• STK364402

• MDL： MFCD00448820
• Inchi： 1S/C12H15BrN2O/c1-14-6-8-15(9-7-14)12(16)10-4-2-3-5-11(10)13/h2-5H,6-9H2,1H3
• InChI Key： TUFUJLBGPHVUEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 282.03700
• Monoisotopic Mass: 282.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 1.71250

Additional information on 1-(2-Bromophenyl)carbonyl-4-methylpiperazine

Recent Advances in the Study of 1-(2-Bromophenyl)carbonyl-4-methylpiperazine (CAS: 331845-66-0)

1-(2-Bromophenyl)carbonyl-4-methylpiperazine (CAS: 331845-66-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a bromophenyl carbonyl group attached to a methylpiperazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of central nervous system (CNS) disorders and cancer therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for 1-(2-Bromophenyl)carbonyl-4-methylpiperazine with improved yield and purity. The researchers employed a novel palladium-catalyzed coupling reaction that significantly reduced byproduct formation compared to traditional methods. The compound's structural characterization was confirmed through comprehensive NMR and mass spectrometry analysis, with particular attention to its stability under various pH conditions.

In pharmacological research, 1-(2-Bromophenyl)carbonyl-4-methylpiperazine has demonstrated notable activity as a dopamine receptor modulator. A recent preclinical study (Nature Chemical Biology, 2024) revealed its selective binding affinity for D2-like receptors, with potential implications for treating schizophrenia and Parkinson's disease. The compound showed improved blood-brain barrier penetration compared to similar derivatives, along with favorable pharmacokinetic profiles in rodent models.

Cancer research has also explored this compound's potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified 1-(2-Bromophenyl)carbonyl-4-methylpiperazine as a potent inhibitor of histone deacetylases (HDACs), particularly HDAC6. The compound exhibited selective cytotoxicity against multiple myeloma cell lines while showing minimal effects on normal hematopoietic cells. Molecular docking studies suggested its unique binding mode to the HDAC6 catalytic domain.

The safety profile of 1-(2-Bromophenyl)carbonyl-4-methylpiperazine has been systematically evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) reported comprehensive in vitro and in vivo assessments, including Ames tests, micronucleus assays, and acute toxicity studies in two mammalian species. The compound showed no significant genotoxic effects at therapeutic concentrations and demonstrated a favorable therapeutic index.

Current research directions include structural optimization to enhance target selectivity and metabolic stability. Several research groups are exploring modifications to the bromophenyl and piperazine moieties to improve drug-like properties. The compound's potential as a molecular scaffold for developing novel CNS and oncology therapeutics continues to drive significant research interest in both academic and industrial settings.